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Compound of Interest

Compound Name: 1,1-Diphenylethanol

Cat. No.: B1581894

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for 1,1-
Diphenylethanol (CAS No. 599-67-7), compiled from available safety data sheets and
chemical databases. It is intended to inform researchers, scientists, and drug development

professionals on the safe handling, storage, and emergency procedures associated with this
compound.

Chemical and Physical Properties

1,1-Diphenylethanol is a crystalline powder.[1] A summary of its key physical and chemical
properties is provided below.
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Property Value Reference
Molecular Formula C14H140 [2][3]
Molecular Weight 198.26 g/mol [1][2]
Appearance Crystalline powder / solid [11[3]
Melting Point 77 - 81 °C (lit.) [3]

Boiling Point 155 °C/ 12 mmHg [3]

Flash Point Not available [3]

Water Solubility Not available [3]

Storage Class

11 - Combustible Solids

Toxicological Information

The toxicological properties of 1,1-Diphenylethanol have not been thoroughly investigated.[2]

The available data is limited and often inconclusive.
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Effect

Finding

Reference

Acute Toxicity

No data available

[3]

Skin Corrosion/Irritation

No data available

[3]

Serious Eye Damage/Irritation

No data available

[3]

Respiratory or Skin

Sensitization

No data available

[3]

Germ Cell Mutagenicity

No data available

[3]

Carcinogenicity

No component of this product
present at levels greater than
or equal to 0.1% is identified

as a carcinogen by IARC.

[2](3]

Reproductive Toxicity

No data available

[2]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

[2]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[2]

Aspiration Hazard

No data available

[2]

Note: Due to the lack of comprehensive toxicological studies, detailed experimental protocols

for these endpoints are not available in the public domain.

Hazard Identification and GHS Classification

The GHS classification for 1,1-Diphenylethanol is not consistently reported. Some sources

state that it does not meet the criteria for GHS hazard classification, while others suggest

potential hazards such as skin, eye, and respiratory irritation.[1][4] Users should handle this

chemical with caution, adhering to good laboratory practices.

Handling, Storage, and Personal Protective

Equipment
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Safe Handling and Storage

e Handling: Handle in a well-ventilated area.[5] Avoid contact with skin and eyes, and prevent
the formation of dust and aerosols.[2][5] Wear suitable protective clothing.[5]

o Storage: Store in a cool, dry, and well-ventilated place.[3][5] Keep the container tightly
closed.[3][5]

Exposure Controls and Personal Protective Equipment

o Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.
[6] Ensure eyewash stations and safety showers are readily accessible.[7]

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or
NIOSH (US) approved standards.[3][6]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[6] A lab coat or other
protective clothing should be worn to prevent skin contact.[8]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge for dusts.[2][6]

Emergency Procedures
First Aid Measures

The following flowchart outlines the recommended first aid procedures for exposure to 1,1-
Diphenylethanol.
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First Aid for 1,1-Diphenylethanol Exposure

Exposure Route

4@

If breathed in In case|of contact In case of contact If swallowed (conscious person)

Immediate Actions

v

Move to fresh air.

A

Rinse mouth with water.

Wash off with soap and plenty of water. Rinse thoroughly with plenty of water for at least 15 minutes.

If not breathing, give artificial respiration Never give anything by mouth to an unconscious person

Medical Attention

Consult a physician. Consult a physician if symptoms persist. Consult a physician.

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][3]

e Special Hazards: Hazardous decomposition products may include carbon oxides.[3]

* Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[2][3]

Accidental Release Measures
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The workflow below details the steps for managing a spill of 1,1-Diphenylethanol.

1,1-Diphenylethanol Spill Response Workflow

Evacuate personnel to safe areas.
Ensure adequate ventilation.

Wear appropriate Personal Protective Equipment (PPE):
- Chemical-resistant gloves
- Safety glasses with side-shields
- Respirator (if dust is present)

Prevent further leakage or spillage if safe to do so.
Avoid dust formation.

Y

Sweep up and shovel.
Pick up and arrange disposal without creating dust.

Keep in suitable, closed containers for disposal.
Dispose of waste according to local regulations.

Decontaminate the spill area.

Response Complete

Click to download full resolution via product page
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Caption: Workflow for handling a spill of 1,1-Diphenylethanol.

Disposal Considerations

Dispose of 1,1-Diphenylethanol and its container in accordance with local, state, and federal
regulations.[9] The material can be disposed of by a licensed chemical destruction plant or by
controlled incineration.[5] Do not let the product enter drains.[2]

This guide is based on currently available information and should be used in conjunction with
the most recent Safety Data Sheet (SDS) provided by the supplier. Always prioritize safety and
adhere to established laboratory protocols when handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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